4-(cyclopropanecarbonyl)-5-(3,4-dimethoxyphenyl)-3-hydroxy-1-(3-isopropoxypropyl)-1H-pyrrol-2(5H)-one

• IUPAC Name: 3-(cyclopropanecarbonyl)-2-(3,4-dimethoxyphenyl)-4-hydroxy-1-(3-propan-2-yloxypropyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C22H29NO6/c1-13(2)29-11-5-10-23-19(15-8-9-16(27-3)17(12-15)28-4)18(21(25)22(23)26)20(24)14-6-7-14/h8-9,12-14,19,25H,5-7,10-11H2,1-4H3
• InChI Key: VLUOKYUXMRHWRB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCN1C(C(=C(C1=O)O)C(=O)C2CC2)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C22H29NO6
• Molecular Weight: 403.5 g/mol

Description

4-(cyclopropanecarbonyl)-5-(3,4-dimethoxyphenyl)-3-hydroxy-1-(3-isopropoxypropyl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C22H29NO6 and its molecular weight is 403.475. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

• Synthesis Approaches : The compound 4-(cyclopropanecarbonyl)-5-(3,4-dimethoxyphenyl)-3-hydroxy-1-(3-isopropoxypropyl)-1H-pyrrol-2(5H)-one is synthesized and characterized in various studies. For example, Sroor (2019) detailed the synthesis and characterization of related pyrrolo[2,3-b]pyridine scaffolds, highlighting the techniques and methodologies used in synthesizing complex organic compounds (Sroor, 2019).

Chemical Properties and Reactions

• Chemical Reactions and Derivatives : Research by Rubtsova et al. (2020) investigated pyrrolidin-2-ones and their derivatives, emphasizing their role in natural products and biologically active molecules. This study sheds light on the importance of such compounds in pharmacy and their potential for synthesizing new medicinal molecules (Rubtsova et al., 2020).
• Structural Analysis and Tautomerism : Studies on the structural analysis and tautomerism of related compounds, such as NH-pyrazoles, have been conducted by Cornago et al. (2009). These studies provide insights into the stability and molecular structures of similar heterocyclic compounds (Cornago et al., 2009).

Biological and Medicinal Potential

• Biological Activity : The compound's structure is found in the nuclei of many biologically active molecules. Research by Gein and Pastukhova (2020) on related compounds underscores the potential of such compounds in the synthesis of biologically active substances with various therapeutic activities (Gein & Pastukhova, 2020).
• Antitumor Properties : A study by Robinson et al. (1999) on a racemic compound with a similar structure revealed its potential as an active antitumor agent. This highlights the possible applications of such compounds in cancer therapy (Robinson et al., 1999).

Theoretical Insights and Modeling

• Theoretical Studies : Studies like those conducted by Nguyen et al. (2022) offer theoretical insights into the antioxidant activity of similar compounds, providing a basis for understanding their potential in oxidative stress-related conditions (Nguyen et al., 2022).